N-methyl-N-(tert-butyl)-3-fluorobenzamide
Cat. No. B8449579
M. Wt: 209.26 g/mol
InChI Key: KDTPOTHMFQVDCZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:11][NH:12][C:13]([CH3:14])([CH3:15])[CH3:16].[F:1][c:2]1[cH:3][c:4]([C:5](=[O:6])[Cl:7])[cH:8][cH:9][cH:10]1>>[F:1][c:2]1[cH:3][c:4]([C:5](=[O:6])[N:12]([CH3:11])[C:13]([CH3:14])([CH3:15])[CH3:16])[cH:8][cH:9][cH:10]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CNC(C)(C)C
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(Cl)c1cccc(F)c1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CN(C(=O)c1cccc(F)c1)C(C)(C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
